![molecular formula C14H24N2O2S B6131755 3-ethyl-6-hydroxy-5-(1-methylbutyl)-2-(propylthio)-4(3H)-pyrimidinone](/img/structure/B6131755.png)
3-ethyl-6-hydroxy-5-(1-methylbutyl)-2-(propylthio)-4(3H)-pyrimidinone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-ethyl-6-hydroxy-5-(1-methylbutyl)-2-(propylthio)-4(3H)-pyrimidinone is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound is a member of the pyrimidinone family, which has been shown to possess a wide range of biological activities.
Mechanism of Action
The mechanism of action of 3-ethyl-6-hydroxy-5-(1-methylbutyl)-2-(propylthio)-4(3H)-pyrimidinone is not fully understood. However, it has been suggested that the compound may act by inhibiting the activity of enzymes involved in DNA replication and repair. Additionally, it has been shown to have antioxidant properties, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and to have antiviral and antibacterial properties. Additionally, it has been shown to have potential as a therapeutic agent for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
Advantages and Limitations for Lab Experiments
One advantage of using 3-ethyl-6-hydroxy-5-(1-methylbutyl)-2-(propylthio)-4(3H)-pyrimidinone in lab experiments is its wide range of biological activities. This makes it a versatile compound that can be used in a variety of experiments. However, one limitation of using this compound is that its mechanism of action is not fully understood, which makes it difficult to design experiments that specifically target its therapeutic effects.
Future Directions
There are many potential future directions for research on 3-ethyl-6-hydroxy-5-(1-methylbutyl)-2-(propylthio)-4(3H)-pyrimidinone. One direction is to further investigate its potential as a therapeutic agent for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, more research could be done to elucidate its mechanism of action and to develop more specific compounds that target its therapeutic effects. Finally, more research could be done to investigate its potential as an antibacterial and antiviral agent.
Synthesis Methods
The synthesis of 3-ethyl-6-hydroxy-5-(1-methylbutyl)-2-(propylthio)-4(3H)-pyrimidinone has been reported in the literature. The synthesis involves the reaction of 2,4,6-trichloropyrimidine with 1-methylbutylamine, followed by the addition of propylthiol and subsequent hydrolysis to yield the final product.
Scientific Research Applications
3-ethyl-6-hydroxy-5-(1-methylbutyl)-2-(propylthio)-4(3H)-pyrimidinone has been extensively studied for its potential therapeutic applications. It has been shown to possess antitumor, antiviral, and antibacterial activities. Additionally, it has been shown to have potential as a therapeutic agent for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
Properties
IUPAC Name |
3-ethyl-6-hydroxy-5-pentan-2-yl-2-propylsulfanylpyrimidin-4-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H24N2O2S/c1-5-8-10(4)11-12(17)15-14(19-9-6-2)16(7-3)13(11)18/h10,17H,5-9H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PSBHWFYDEFMLCE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(C)C1=C(N=C(N(C1=O)CC)SCCC)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H24N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.42 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.